Cas no 1704106-31-9 (2-(1-Aminocyclohexyl)-5-bromophenol)

• Product Name: 2-(1-Aminocyclohexyl)-5-bromophenol
• CAS No: 1704106-31-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5603633
• PubChem ID: 82625577
• Update Time: 2023-09-01

2-(1-Aminocyclohexyl)-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 1704106-31-9
• 2-(1-aminocyclohexyl)-5-bromophenol
• EN300-1907255
• 2-(1-Aminocyclohexyl)-5-bromophenol

• Inchi： 1S/C12H16BrNO/c13-9-4-5-10(11(15)8-9)12(14)6-2-1-3-7-12/h4-5,8,15H,1-3,6-7,14H2
• InChI Key： HTPIWQMYRYUJLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(CCCCC1)N

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols